Cas no 1449280-48-1 (Methyl 2,6-difluoro-4-formylbenzoate)

• Product Name: Methyl 2,6-difluoro-4-formylbenzoate
• CAS No: 1449280-48-1
• MF: C₉H₆F₂O₃
• MW: 200.138949871063
• MDL: MFCD28365520
• CID: 5073735
• Update Time: 2026-03-01

Methyl 2,6-difluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-difluoro-4-formylbenzoate
• Benzoic acid, 2,6-difluoro-4-formyl-, methyl ester
• AT19210

• MDL： MFCD28365520
• Inchi： 1S/C9H6F2O3/c1-14-9(13)8-6(10)2-5(4-12)3-7(8)11/h2-4H,1H3
• InChI Key： RQPHTZALQCXLPL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,6-difluoro-4-formylbenzoate

Research Briefing on Methyl 2,6-difluoro-4-formylbenzoate (CAS: 1449280-48-1) in Chemical Biology and Pharmaceutical Applications

Methyl 2,6-difluoro-4-formylbenzoate (CAS: 1449280-48-1) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the difluoro and formyl functional groups, make it a valuable building block for drug discovery programs targeting various diseases, such as cancer and inflammatory disorders.

Recent studies have highlighted the role of Methyl 2,6-difluoro-4-formylbenzoate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective FGFR (fibroblast growth factor receptor) inhibitors, which are promising candidates for treating cancers with FGFR aberrations. The researchers utilized the formyl group of Methyl 2,6-difluoro-4-formylbenzoate to introduce diverse pharmacophores, leading to compounds with improved potency and selectivity profiles.

In addition to its applications in kinase inhibitor development, Methyl 2,6-difluoro-4-formylbenzoate has been employed in the synthesis of PROTACs (proteolysis-targeting chimeras). A 2024 study in ACS Chemical Biology reported the use of this compound as a key linker component in the design of BRD4-targeting PROTACs. The difluoro substitution was found to enhance the metabolic stability of the resulting PROTACs, addressing a common challenge in this emerging therapeutic modality.

The synthetic utility of Methyl 2,6-difluoro-4-formylbenzoate extends beyond drug discovery. Recent work in materials science has explored its use in the preparation of fluorinated organic frameworks for drug delivery applications. The compound's ability to participate in various condensation reactions while maintaining its fluorinated character makes it particularly valuable for creating materials with tailored properties.

From a safety and pharmacokinetic perspective, studies on Methyl 2,6-difluoro-4-formylbenzoate derivatives have shown promising results. The fluorination pattern has been demonstrated to improve membrane permeability and reduce metabolic clearance in preclinical models, as reported in a 2023 European Journal of Medicinal Chemistry publication. These findings support the growing interest in this compound as a privileged scaffold in medicinal chemistry.

Looking forward, the unique properties of Methyl 2,6-difluoro-4-formylbenzoate position it as a valuable tool in chemical biology and drug discovery. Its applications span from traditional small-molecule therapeutics to cutting-edge modalities like PROTACs, with ongoing research exploring its potential in other areas such as covalent inhibitor development and imaging probe design. As synthetic methodologies continue to advance, we anticipate seeing expanded use of this versatile building block in pharmaceutical research.